Cas no 1343701-06-3 (2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine)

• Product Name: 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine
• CAS No: 1343701-06-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6171619
• PubChem ID: 63104777
• Update Time: 2025-06-26

2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• CS-0267817
• 3-({imidazo[1,2-a]pyridin-2-yl}methoxy)azetidine
• 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine
• AKOS012405468
• 1343701-06-3
• EN300-1146358

• Inchi： 1S/C11H13N3O/c1-2-4-14-7-9(13-11(14)3-1)8-15-10-5-12-6-10/h1-4,7,10,12H,5-6,8H2
• InChI Key： GIGSENRHVKFWJP-UHFFFAOYSA-N
• SMILES： O(CC1=CN2C=CC=CC2=N1)C1CNC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.6Ų

Additional information on 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine

Recent Advances in the Study of 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine (CAS: 1343701-06-3)

2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine (CAS: 1343701-06-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazo[1,2-a]pyridine scaffold and azetidinyloxy moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense research interest.

The synthesis of 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine involves a multi-step process that includes the functionalization of the imidazo[1,2-a]pyridine core and the introduction of the azetidinyloxy group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structural integrity and purity of the compound, ensuring its suitability for further biological studies.

In terms of biological activity, 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine has demonstrated notable efficacy in targeting specific enzymes and receptors. For instance, recent in vitro studies have shown that this compound exhibits potent inhibitory effects against certain kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anti-cancer therapies. Additionally, its ability to modulate protein-protein interactions has opened new avenues for drug discovery in areas such as neurodegenerative diseases and metabolic disorders.

Pharmacokinetic studies of 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine have also provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that the compound has favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, further in vivo studies are required to fully elucidate its safety profile and therapeutic potential.

In conclusion, 2-((Azetidin-3-yloxy)methyl)imidazo[1,2-a]pyridine (CAS: 1343701-06-3) represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Ongoing research efforts are focused on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its efficacy in preclinical models. These studies are expected to pave the way for its eventual translation into clinical applications, addressing unmet medical needs in various disease areas.